6,7,8,9-Tetrahydro-1H-naphtho[1,2-d]imidazol-2-amine

• CAS RN: 107508-45-2
• Molecular Formula: C11H13N3
• Molecular Weight: 187.24 g/mol
• IUPAC Name: 6,7,8,9-tetrahydro-3H-benzo[e]benzimidazol-2-amine
• InChI: InChI=1S/C11H13N3/c12-11-13-9-6-5-7-3-1-2-4-8(7)10(9)14-11/h5-6H,1-4H2,(H3,12,13,14)
• InChI Key: MBBWXLAWFGVHLH-UHFFFAOYSA-N
• SMILES: C1CCC2=C(C1)C=CC3=C2N=C(N3)N
• synonyms: 1H-Naphth[1,2-d]imidazol-2-amine,6,7,8,9-tetrahydro-(9CI)

Description

6,7,8,9-Tetrahydro-1H-naphtho[1,2-d]imidazol-2-amine is a chemical compound that has shown potential in scientific research applications. It is a heterocyclic compound that has a naphthalene ring fused with an imidazole ring. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments. In

Mechanism of Action

The mechanism of action of 6,7,8,9-Tetrahydro-1H-naphtho[1,2-d]imidazol-2-amine is not fully understood. However, it has been shown to inhibit the activity of certain enzymes involved in tumor growth and inflammation. It has also been shown to modulate the immune system by regulating the activity of certain immune cells.
Biochemical and physiological effects:
6,7,8,9-Tetrahydro-1H-naphtho[1,2-d]imidazol-2-amine has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in tumor growth and inflammation. It has also been shown to modulate the immune system by regulating the activity of certain immune cells. Additionally, it has been shown to have antiviral activity by inhibiting the replication of the hepatitis C virus.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6,7,8,9-Tetrahydro-1H-naphtho[1,2-d]imidazol-2-amine in lab experiments is its potential as a therapeutic agent for cancer, inflammation, and viral infections. Additionally, it has been shown to have low toxicity in animal studies. However, one of the limitations of using this compound in lab experiments is its limited availability and high cost.

Future Directions

There are several future directions for the research on 6,7,8,9-Tetrahydro-1H-naphtho[1,2-d]imidazol-2-amine. One direction is to further explore its potential as a therapeutic agent for cancer, inflammation, and viral infections. Another direction is to study its mechanism of action in more detail to better understand its effects on the immune system and enzyme activity. Additionally, future research could focus on developing more efficient and cost-effective methods for synthesizing this compound.

Synthesis Methods

There are several methods for synthesizing 6,7,8,9-Tetrahydro-1H-naphtho[1,2-d]imidazol-2-amine. One of the most common methods involves the reaction of 1,2-diaminonaphthalene with an aldehyde or ketone in the presence of a reducing agent. Another method involves the reaction of 1,2-diaminonaphthalene with an imine in the presence of a Lewis acid catalyst. These methods have been optimized to obtain high yields and purity of the compound.

Scientific Research Applications

6,7,8,9-Tetrahydro-1H-naphtho[1,2-d]imidazol-2-amine has been studied for its potential in various scientific research applications. It has been shown to have antitumor activity by inhibiting the growth of cancer cells. It has also been studied for its potential as an anti-inflammatory agent and for its ability to modulate the immune system. Additionally, it has been studied for its potential as an antiviral agent and for its ability to inhibit the replication of the hepatitis C virus.